LDN193189
LDN193189
4-[6-[4-(1-piperazinyl)phenyl]-3-pyrazolo[1,5-a]pyrimidinyl]quinoline is a member of pyrimidines.
Brand Name:
Vulcanchem
CAS No.:
1062368-24-4
VCID:
VC0001648
InChI:
InChI=1S/C25H22N6/c1-2-4-24-22(3-1)21(9-10-27-24)23-16-29-31-17-19(15-28-25(23)31)18-5-7-20(8-6-18)30-13-11-26-12-14-30/h1-10,15-17,26H,11-14H2
SMILES:
C1CN(CCN1)C2=CC=C(C=C2)C3=CN4C(=C(C=N4)C5=CC=NC6=CC=CC=C56)N=C3
Molecular Formula:
C25H22N6
Molecular Weight:
406.5 g/mol
LDN193189
CAS No.: 1062368-24-4
Cat. No.: VC0001648
Molecular Formula: C25H22N6
Molecular Weight: 406.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-[6-[4-(1-piperazinyl)phenyl]-3-pyrazolo[1,5-a]pyrimidinyl]quinoline is a member of pyrimidines. |
|---|---|
| CAS No. | 1062368-24-4 |
| Molecular Formula | C25H22N6 |
| Molecular Weight | 406.5 g/mol |
| IUPAC Name | 4-[6-(4-piperazin-1-ylphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]quinoline |
| Standard InChI | InChI=1S/C25H22N6/c1-2-4-24-22(3-1)21(9-10-27-24)23-16-29-31-17-19(15-28-25(23)31)18-5-7-20(8-6-18)30-13-11-26-12-14-30/h1-10,15-17,26H,11-14H2 |
| Standard InChI Key | CDOVNWNANFFLFJ-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1)C2=CC=C(C=C2)C3=CN4C(=C(C=N4)C5=CC=NC6=CC=CC=C56)N=C3 |
| Canonical SMILES | C1CN(CCN1)C2=CC=C(C=C2)C3=CN4C(=C(C=N4)C5=CC=NC6=CC=CC=C56)N=C3 |
| Appearance | Assay:≥95%A crystalline solid |
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